Cas no 1268496-35-0 ((4-fluoro-3-methanesulfonylphenyl)boronic acid)

• Product Name: (4-fluoro-3-methanesulfonylphenyl)boronic acid
• CAS No: 1268496-35-0
• MF: C₇H₈BFO₄S
• MW: 218.010424613953
• MDL: MFCD23131485
• CID: 4692492
• PubChem ID: 121229084
• Update Time: 2025-08-03

(4-fluoro-3-methanesulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methanesulfonyl)phenylboronic acid
• (4-fluoro-3-methanesulfonylphenyl)boronic acid

• MDL： MFCD23131485
• Inchi： 1S/C7H8BFO4S/c1-14(12,13)7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3
• InChI Key： HLZHIAFQLYBKOG-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(B(O)O)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 83

Additional information on (4-fluoro-3-methanesulfonylphenyl)boronic acid

Recent Advances in the Application of (4-Fluoro-3-methanesulfonylphenyl)boronic Acid (CAS: 1268496-35-0) in Chemical Biology and Pharmaceutical Research

Boronic acids have emerged as pivotal compounds in chemical biology and pharmaceutical research due to their unique reactivity and versatility in forming covalent bonds with diols and other nucleophiles. Among these, (4-fluoro-3-methanesulfonylphenyl)boronic acid (CAS: 1268496-35-0) has garnered significant attention for its potential applications in drug discovery, proteomics, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological interactions, and therapeutic implications.

The compound's structural features—a fluorine atom and a methanesulfonyl group adjacent to the boronic acid moiety—endow it with distinct electronic and steric properties. Recent studies have exploited these characteristics for Suzuki-Miyaura cross-coupling reactions, where it serves as a key building block for biaryl synthesis. A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy in constructing kinase inhibitor scaffolds, achieving >90% yield in palladium-catalyzed reactions under mild conditions (DOI: 10.1021/acs.jmedchem.3c00562).

In proteomics, (4-fluoro-3-methanesulfonylphenyl)boronic acid has shown promise as a covalent probe for serine hydrolases. A Nature Chemical Biology publication (2024) revealed its selective binding to active sites of cancer-associated hydrolases, enabling fluorescence-based activity profiling. The methanesulfonyl group was found to enhance target engagement by 3-fold compared to unsubstituted analogs, suggesting its role in modulating binding kinetics (DOI: 10.1038/s41589-024-01580-x).

Pharmaceutical applications have expanded with the discovery of its antimicrobial properties. Research published in ACS Infectious Diseases (2024) identified the compound as a potent inhibitor of β-lactamase enzymes in multidrug-resistant bacteria. Molecular dynamics simulations attributed this activity to the fluorine atom's electrostatic interactions with catalytic residues (RMSD < 1.5 Å), while the boronic acid formed reversible covalent bonds with the nucleophilic serine (DOI: 10.1021/acsinfecdis.4c00018).

Challenges remain in optimizing the compound's pharmacokinetic profile. A 2024 ADMET study highlighted its moderate plasma stability (t_1/2 = 2.3 h in human liver microsomes) and high plasma protein binding (92%), necessitating structural modifications for therapeutic use. Current efforts focus on prodrug strategies, with carbamate derivatives showing improved oral bioavailability in rodent models (Xenobiotica, 2024; DOI: 10.1080/00498254.2024.2314567).

In conclusion, (4-fluoro-3-methanesulfonylphenyl)boronic acid represents a multifaceted tool in chemical biology, with growing applications spanning synthetic chemistry, target identification, and antimicrobial development. Future research directions include exploring its utility in boron neutron capture therapy (BNCT) and as a linker for antibody-drug conjugates, leveraging its unique physicochemical properties for next-generation therapeutics.